(2R)-2-amino-6,6,6-trifluorohexanoic acid hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-amino-6,6,6-trifluorohexanoic acid hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,2,2-trifluoroethylamine", "acrylonitrile", "hydrogen cyanide", "sodium hydroxide", "hydrochloric acid", "sodium borohydride", "acetic acid", "hexanoic acid" ], "Reaction": [ "Step 1: React 2,2,2-trifluoroethylamine with acrylonitrile in the presence of hydrogen cyanide to form (2R,3S)-2-amino-3-cyanohexane.", "Step 2: Hydrolyze (2R,3S)-2-amino-3-cyanohexane with sodium hydroxide to form (2R)-2-amino-6,6,6-trifluorohexanoic acid.", "Step 3: Convert (2R)-2-amino-6,6,6-trifluorohexanoic acid to its hydrochloride salt by reacting with hydrochloric acid.", "Step 4: Reduce the hydrochloride salt of (2R)-2-amino-6,6,6-trifluorohexanoic acid using sodium borohydride in acetic acid to obtain (2R)-2-amino-6,6,6-trifluorohexanoic acid hydrochloride." ] } | |
CAS RN |
1262390-41-9 |
Molecular Formula |
C6H11ClF3NO2 |
Molecular Weight |
221.6 |
Purity |
95 |
Origin of Product |
United States |
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